Cas no 2228145-21-7 (O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine
• CAS No: 2228145-21-7
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 6027670
• PubChem ID: 165856710
• Update Time: 2025-07-16

O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine
• 2228145-21-7
• EN300-1736778
• O-{2-[2-(methoxymethyl)oxan-2-yl]propan-2-yl}hydroxylamine

• Inchi： 1S/C10H21NO3/c1-9(2,14-11)10(8-12-3)6-4-5-7-13-10/h4-8,11H2,1-3H3
• InChI Key： GYMMZMOMWNLBJA-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(C)(C)ON

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.7Ų

Additional information on O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine

Introduction to O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine (CAS No: 2228145-21-7)

O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine, identified by the Chemical Abstracts Service Number (CAS No) 2228145-21-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular biology.

The molecular structure of O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine incorporates a hydroxylamine moiety linked to a propyl group, which is further substituted with an ethylene oxide-derived unit. This specific arrangement imparts distinct reactivity and binding capabilities, positioning the compound as a potential intermediate in the synthesis of more complex molecules. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of novel hydroxylamine derivatives due to their broad spectrum of biological activities. Hydroxylamines are known for their ability to participate in redox reactions, making them useful in studying cellular signaling pathways and oxidative stress mechanisms. Additionally, they have been explored as pharmacophores in the design of therapeutic agents targeting various diseases.

The methoxymethyl substituent in O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine plays a crucial role in modulating the compound's reactivity and bioavailability. This group can influence the electronic properties of the molecule, affecting its interaction with enzymes and other biological macromolecules. The oxan ring, derived from ethylene oxide, provides additional stability and flexibility to the structure, allowing for diverse conformational states that may enhance binding affinity.

Recent studies have highlighted the potential applications of O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine in the field of medicinal chemistry. Researchers have demonstrated its utility as a building block for synthesizing novel drug candidates with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory responses and cancer progression. The ability to modify its structure further allows for fine-tuning its biological activity, making it a versatile tool for drug development.

The synthesis of O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-yl}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy aids in characterizing the compound's structural integrity and purity.

In conclusion, O-{2-2-(methoxymethyl)oxan-2-ylpropan-2-y}lhydroxylamine (CAS No: 2228145-21-7) represents a significant advancement in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.